N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-[(4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H18N6O2S2/c1-13-17(14-5-7-15(27-2)8-6-14)22-18(29-13)21-16(26)11-28-19-23-20-12-25(19)24-9-3-4-10-24/h3-10,12H,11H2,1-2H3,(H,21,22,26)
• InChI Key: LYMOAKYVLANABN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CSC2=NN=CN2N3C=CC=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C19H18N6O2S2
• Molecular Weight: 426.5 g/mol

Description

N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H18N6O2S2 and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds related to N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide have been synthesized and evaluated for their antimicrobial properties. One study focused on a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives, assessing their in vitro antibacterial and antifungal activities against various microorganisms including Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Salmonella typhi, Aspergillus niger, and Candida albicans (Baviskar, Khadabadi & Deore, 2013).

Anticancer Activity

Research has been conducted on compounds with structural similarities, focusing on their potential anticancer properties. A study involving the synthesis of a compound closely related to N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide demonstrated anticancer activity in vitro (Yushyn, Holota & Lesyk, 2022).

Synthesis and Structural Analysis

Numerous studies have focused on the synthesis and structural elucidation of compounds related to N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. These studies involve detailed characterization using techniques such as NMR, mass spectrometry, and IR spectroscopy. An example includes the synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, with an emphasis on their antibacterial, antifungal, and anti-tuberculosis activities (MahyavanshiJyotindra, ParmarKokila & MahatoAnil, 2011).

Pharmacological Properties

Further research has been conducted on derivatives of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-{[4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, exploring their pharmacological properties. This includes examining their effects on the central nervous system and other biological activities. For example, a study on 4H-1,2,4-triazole-3(2H)-thione derivatives highlighted their potential pharmacological effects (Maliszewska-Guz et al., 2005).